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Compound of Interest

Compound Name: Methyl 5-bromo-6-methylpicolinate

Cat. No.: B594140 Get Quote

Essential Safety and Handling Guide for Methyl
5-bromo-6-methylpicolinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methyl 5-bromo-6-methylpicolinate (CAS No. 1215860-20-0). Adherence to these

procedures is essential for ensuring laboratory safety and proper environmental stewardship.

Hazard Identification and Personal Protective
Equipment (PPE)
Methyl 5-bromo-6-methylpicolinate is a halogenated aromatic compound that requires

careful handling due to its potential hazards. Based on data for structurally similar chemicals,

researchers should be aware of the following risks:

Skin Irritation: May cause skin irritation.[1][2]

Eye Irritation: Can cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory irritation.[2][3][4]

Acute Toxicity: Harmful if swallowed.
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To mitigate these risks, a comprehensive personal protective equipment (PPE) plan is

mandatory. The following table summarizes the recommended PPE for handling Methyl 5-
bromo-6-methylpicolinate.

PPE Category Recommended Equipment Purpose

Eye and Face Protection
Chemical safety goggles and a

face shield.[1][5]

Protects against splashes and

vapors that can cause serious

eye damage.[5]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile rubber), a

chemically resistant lab coat or

apron, and closed-toe shoes.

[1][5]

Prevents skin contact, which

can lead to irritation.[1]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood.[3][5] If

ventilation is inadequate, a

NIOSH-approved respirator

with cartridges for organic

vapors should be used.[5]

Minimizes inhalation of vapors,

which can cause respiratory

tract irritation.[2][5]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure a chemical fume hood is operational and the work area is clean and uncluttered.[5]
Verify that an eyewash station and safety shower are readily accessible.[6]
Place all necessary equipment and reagents within the fume hood.[5]

2. Handling:

Wear all required PPE as detailed in the table above.
Carefully measure and transfer the required amount of the chemical, using appropriate tools
to minimize the risk of spills.[5]
Conduct all experimental procedures within the chemical fume hood with the sash at the
lowest practical height.[5]
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Wash hands and face thoroughly after handling.[1][4]

3. Storage:

Store the compound in a tightly closed container in a cool, dry, and well-ventilated place.[1]
[2][4][7]
Keep away from direct sunlight and heat sources.[8]
Store separately from incompatible materials such as strong oxidizing agents, strong acids,
and strong bases.[4]

Disposal Plan: Waste Management and
Decontamination
Proper disposal of Methyl 5-bromo-6-methylpicolinate and associated waste is crucial to

prevent environmental contamination.

Waste Type Disposal Procedure

Halogenated Organic Waste

Collect all waste containing Methyl 5-bromo-6-

methylpicolinate in a dedicated, properly labeled

hazardous waste container for halogenated

organics.[8][9]

Contaminated Lab Supplies

Dispose of items such as gloves, pipette tips,

and paper towels in a designated solid

hazardous waste container.[8]

Glassware Decontamination

Rinse all contaminated glassware with a

suitable solvent (e.g., acetone) within the fume

hood. Collect the rinsate as hazardous waste.[5]

Follow your institution's specific hazardous waste disposal procedures. Do not mix halogenated

waste with non-halogenated waste.[8]

Emergency Procedures
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Incident Immediate Action

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[2][4]

Remove contaminated clothing and wash it

before reuse.[1] If irritation persists, seek

medical attention.[1][2]

Eye Contact

Immediately rinse eyes cautiously with water for

several minutes, including under the eyelids, for

at least 15 minutes.[1][2][4] Remove contact

lenses if present and easy to do.[1] Seek

immediate medical attention.[1][2]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[2][4] If not breathing,

give artificial respiration.[2][4] Seek medical

attention if you feel unwell.[4]

Ingestion
Do NOT induce vomiting.[4] Rinse mouth with

water.[2] Seek immediate medical attention.[10]

Minor Spill

Alert personnel in the immediate area.[8] Absorb

the spill with an inert material (e.g., sand,

vermiculite) and collect it into a labeled

hazardous waste container.[3] Use non-sparking

tools.[7]
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Caption: Workflow for handling Methyl 5-bromo-6-methylpicolinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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